Cas no 1438262-90-8 (4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester)

• Product Name: 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester
• CAS No: 1438262-90-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5576485
• Update Time: 2025-10-24

4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester

• Inchi： 1S/C13H18O2/c1-9(2)10(3)11-5-7-12(8-6-11)13(14)15-4/h5-10H,1-4H3
• InChI Key： JNAADDCJTJQGCQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(C)C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester

4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1438262-90-8, known as 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The benzoic acid methyl ester moiety is a common functional group in organic synthesis, and the presence of the 1,2-dimethylpropyl substituent adds complexity to its chemical properties.

Recent studies have highlighted the importance of understanding the synthesis pathways for this compound. Researchers have explored various methods to optimize its production, including catalytic processes and green chemistry approaches. The molecular structure of 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester has been analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy, providing insights into its electronic properties and reactivity.

The physical properties of this compound, including its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for determining its suitability in different chemical applications. For instance, its solubility in organic solvents makes it a potential candidate for use in pharmaceutical formulations and agrochemicals.

In terms of biological activity, recent research has focused on evaluating the compound's potential as a bioactive agent. Studies have shown that it exhibits moderate activity against certain enzymes, suggesting its potential role in drug discovery. Additionally, its ability to act as a precursor molecule in more complex synthetic pathways has been explored.

The environmental impact of 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester is another area of interest. Researchers have investigated its biodegradability and toxicity levels to assess its safety for industrial use. These studies are essential for ensuring that the compound complies with environmental regulations and standards.

Looking ahead, the demand for this compound is expected to grow due to its versatility in chemical synthesis. Its role as an intermediate in the production of more complex molecules has been well-documented. Furthermore, advancements in computational chemistry have enabled researchers to predict the compound's behavior under various reaction conditions, enhancing its utility in both academic and industrial settings.

In conclusion, 4-(1,2-Dimethylpropyl)-benzoic Acid Methyl Ester (CAS No. 1438262-90-8) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure and properties make it a valuable asset in organic synthesis and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in modern chemistry.